Cas no 931-56-6 (Methoxycyclohexane)

• Product Name: Methoxycyclohexane
• CAS No: 931-56-6
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00154087
• CID: 40300
• PubChem ID: 253659826
• Update Time: 2025-06-09

Methoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl methyl ether
• 1-Methoxycyclohexane
• Methoxycyclohexane
• 1-cyclohex-1-yl methyl ether
• Ether,cyclohexyl methyl
• methoxy-cyclohexane
• Cyclohexane, methoxy-
• Ether, cyclohexyl methyl
• cyclohexylmethyl ether
• I340UAT8HB
• GHDIHPNJQVDFBL-UHFFFAOYSA-N
• CyOMe
• Methyl cyclohexyl ether
• (+/-)-2-methoxycyclohexane
• M2374
• 931C566
• A844461
• Q27280300
• SCHEMBL4648218
• 1,3-DIMETHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXYLICACIDETHYLESTER
• DTXSID10239268
• 931-56-6
• D91594
• ANISOLE, HEXAHYDRO-
• FT-0659790
• SCHEMBL40788
• AKOS006275744
• MFCD00154087
• UNII-I340UAT8HB
• SCHEMBL12891667
• DB-264689
• DTXCID30161759
• 805-874-4
• AS-88514

• MDL： MFCD00154087
• Inchi： 1S/C7H14O/c1-8-7-5-3-2-4-6-7/h7H,2-6H2,1H3
• InChI Key： GHDIHPNJQVDFBL-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 1.9

Experimental Properties

• Density: 0.8756
• Melting Point: -74°C(lit.)
• Boiling Point: 135°C(lit.)
• Refractive Index: 1.4330-1.4370
• PSA: 9.23000
• LogP: 1.96550

Methoxycyclohexane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3271
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methoxycyclohexane

Methoxycyclohexane (CAS No. 931-56-6): Applications and Recent Research Developments

Methoxycyclohexane, chemically designated as cyclohexyl methanoate, is an organic compound with the molecular formula C₇H₁₄O₂. Its CAS number, 931-56-6, uniquely identifies it in the chemical industry and research communities. This compound, a derivative of cyclohexanol, is widely recognized for its utility in various industrial and pharmaceutical applications. The presence of a methoxy group attached to a cyclohexane ring imparts unique chemical properties that make it valuable in synthetic chemistry and material science.

The structure of Methoxycyclohexane features a six-membered cyclohexane ring substituted with a methoxy group (-OCH₃) and a carboxylate moiety (-COOCH₂). This structural configuration contributes to its versatility, enabling its use as an intermediate in the synthesis of more complex molecules. The compound is typically colorless to pale yellow liquid with a mild, characteristic odor, and it exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane.

In recent years, Methoxycyclohexane has garnered significant attention in the field of pharmaceutical research due to its potential as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its stability under various reaction conditions makes it an attractive choice for use in multi-step synthetic pathways. For instance, researchers have explored its role in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents where cyclohexyl-based moieties are crucial for biological activity.

One of the most compelling aspects of Methoxycyclohexane is its application in polymer chemistry. The compound serves as a monomer or modifier in the production of specialty polymers that exhibit enhanced mechanical properties and thermal stability. Recent studies have demonstrated its efficacy in creating cross-linked polymers used in coatings and adhesives, where the methoxy group facilitates improved adhesion to various substrates. Additionally, its incorporation into polymer matrices has shown promise in developing materials with controlled release properties, which are particularly relevant in drug delivery systems.

The agrochemical industry has also recognized the value of Methoxycyclohexane as a key intermediate in the synthesis of pesticides and herbicides. Its structural features allow for the development of compounds that interact selectively with biological targets, reducing environmental impact while maintaining efficacy. Current research is focused on optimizing synthetic routes to produce derivatives of Methoxycyclohexane that exhibit higher selectivity and lower toxicity profiles.

Environmental scientists have been investigating Methoxycyclohexane for potential applications in green chemistry initiatives. Its biodegradability and low toxicity compared to other organic solvents make it an appealing candidate for use in sustainable manufacturing processes. Efforts are underway to develop catalytic systems that facilitate the conversion of Methoxycyclohexane into value-added products while minimizing waste generation.

The analytical chemistry community has leveraged Methoxycyclohexane as an internal standard or reference material due to its well-characterized properties. Its use in gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy has improved the accuracy and reliability of quantitative analysis for complex mixtures. This has particular relevance in quality control processes within pharmaceutical and chemical manufacturing.

Future research directions for Methoxycyclohexane are likely to focus on expanding its utility in drug discovery and materials science. Innovations such as biocatalytic methods for producing derivatives and novel applications in nanotechnology are areas where this compound could play a pivotal role. As synthetic methodologies evolve, Methoxycyclohexane is expected to remain a cornerstone intermediate due to its adaptability and cost-effectiveness.